Cas no 919474-89-8 (Benzenemethanol, 3,5-bis[[3,5-bis(dodecyloxy)phenyl]methoxy]-)
919474-89-8 structure
Product Name:Benzenemethanol, 3,5-bis[[3,5-bis(dodecyloxy)phenyl]methoxy]-
CAS No:919474-89-8
MF:C69H116O7
MW:1057.65516281128
CID:763090
PubChem ID:71425098
Update Time:2025-04-19
Benzenemethanol, 3,5-bis[[3,5-bis(dodecyloxy)phenyl]methoxy]- Chemical and Physical Properties
Names and Identifiers
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- Benzenemethanol, 3,5-bis[[3,5-bis(dodecyloxy)phenyl]methoxy]-
- [3,5-bis[(3,5-didodecoxyphenyl)methoxy]phenyl]methanol
- 919474-89-8
- (3,5-Bis((3,5-bis(dodecyloxy)benzyl)oxy)phenyl)methanol
- DTXSID90843887
- (3,5-Bis{[3,5-bis(dodecyloxy)phenyl]methoxy}phenyl)methanol
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- Inchi: 1S/C69H116O7/c1-5-9-13-17-21-25-29-33-37-41-45-71-64-51-62(52-65(55-64)72-46-42-38-34-30-26-22-18-14-10-6-2)59-75-68-49-61(58-70)50-69(57-68)76-60-63-53-66(73-47-43-39-35-31-27-23-19-15-11-7-3)56-67(54-63)74-48-44-40-36-32-28-24-20-16-12-8-4/h49-57,70H,5-48,58-60H2,1-4H3
- InChI Key: DRMWMFAKYXMFFL-UHFFFAOYSA-N
- SMILES: O(C1C=C(COC2C=C(CO)C=C(C=2)OCC2C=C(C=C(C=2)OCCCCCCCCCCCC)OCCCCCCCCCCCC)C=C(C=1)OCCCCCCCCCCCC)CCCCCCCCCCCC
Computed Properties
- Exact Mass: 1056.87210603g/mol
- Monoisotopic Mass: 1056.87210603g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 76
- Rotatable Bond Count: 55
- Complexity: 1030
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 26.2
- Topological Polar Surface Area: 75.6Ų
Benzenemethanol, 3,5-bis[[3,5-bis(dodecyloxy)phenyl]methoxy]- Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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